Cas no 647025-81-8 (1H-Pyrrole-3,4-dicarboxylic acid, dibutyl ester)
647025-81-8 structure
Product Name:1H-Pyrrole-3,4-dicarboxylic acid, dibutyl ester
CAS No:647025-81-8
MF:C14H21NO4
MW:267.32084441185
CID:418080
PubChem ID:71379010
Update Time:2025-04-19
1H-Pyrrole-3,4-dicarboxylic acid, dibutyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3,4-dicarboxylic acid, dibutyl ester
- dibutyl 1H-pyrrole-3,4-dicarboxylate
- 647025-81-8
- DTXSID30801603
-
- Inchi: 1S/C14H21NO4/c1-3-5-7-18-13(16)11-9-15-10-12(11)14(17)19-8-6-4-2/h9-10,15H,3-8H2,1-2H3
- InChI Key: BRLUBOIMOQLBBB-UHFFFAOYSA-N
- SMILES: O(C(C1=CNC=C1C(=O)OCCCC)=O)CCCC
Computed Properties
- Exact Mass: 267.14713
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- PSA: 68.39
1H-Pyrrole-3,4-dicarboxylic acid, dibutyl ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
647025-81-8 (1H-Pyrrole-3,4-dicarboxylic acid, dibutyl ester) Related Products
- 2199-49-7(Ethyl 4-methyl-1h-pyrrole-3-carboxylate)
- 41969-71-5(Diethyl 1H-Pyrrole-3,4-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent